Cas no 2580180-64-7 (Methyl 7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylate)

• Product Name: Methyl 7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• CAS No: 2580180-64-7
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6083190
• PubChem ID: 165890483
• Update Time: 2025-05-20

Methyl 7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580180-64-7
• methyl 7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• EN300-27731011
• Methyl 7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

• Inchi： 1S/C12H12N2O2/c1-16-12(15)11-5-9-3-2-8(6-13)4-10(9)7-14-11/h2-4,11,14H,5,7H2,1H3
• InChI Key： MAYSVAIQTJLWHD-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2C=CC(C#N)=CC=2CN1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.1Ų

Additional information on Methyl 7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

Methyl 7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 2580180-64-7): A Key Intermediate in Modern Pharmaceutical Research

Methyl 7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylate, identified by its CAS number 2580180-64-7, is a significant intermediate in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its structural complexity and its potential applications in the synthesis of bioactive molecules. The presence of both cyano and ester functional groups makes it a versatile building block for further chemical modifications, enabling the development of novel therapeutic agents.

The tetrahydroisoquinoline scaffold is a privileged structure in medicinal chemistry, known for its prevalence in biologically active natural products and synthetic drugs. Compounds featuring this motif often exhibit pharmacological properties ranging from analgesics to neuroprotective agents. The specific substitution pattern in Methyl 7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylate positions it as a valuable precursor for exploring new drug candidates.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing complex diseases. The 7-cyano group introduces a polar character to the molecule, which can enhance solubility and binding affinity to biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in metabolic and neurological disorders. Moreover, the ester functionality at the 3-position provides a site for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of their compounds.

In the context of modern pharmaceutical research, Methyl 7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylate has been employed in various synthetic pathways. For instance, it serves as a key intermediate in the preparation of tetrahydroisoquinoline derivatives with potential applications in treating neurodegenerative diseases. The cyano group can be further reduced to an amine or converted into other functional groups, such as carboxylic acids or alcohols, depending on the desired pharmacological profile.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors. Advances in catalytic methods have enabled more efficient and sustainable routes to Methyl 7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylate. For example, palladium-catalyzed cross-coupling reactions have been utilized to construct the tetrahydroisoquinoline core with high regioselectivity. These methodologies align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

One of the most compelling aspects of Methyl 7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is its role in developing next-generation therapeutics. Researchers are increasingly exploring its potential as a scaffold for drugs targeting emerging health challenges. For instance, studies have demonstrated its utility in generating compounds with anti-inflammatory and antioxidant properties. These findings underscore the compound's versatility and its significance in medicinal chemistry.

The integration of computational chemistry into drug discovery has further enhanced the value of intermediates like Methyl 7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylate. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before experimental synthesis. This approach accelerates the drug development process by minimizing costly trial-and-error experiments.

Future directions in research may focus on expanding the chemical space accessible through derivatives of Methyl 7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylate. Innovations such as biocatalysis and flow chemistry could provide additional tools for constructing complex molecules efficiently. As our understanding of disease mechanisms evolves, so too will the demand for innovative intermediates like this one.

In conclusion, Methyl 7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 2580180-64-7) represents a cornerstone in contemporary pharmaceutical research. Its unique structural features and synthetic accessibility make it an indispensable tool for chemists striving to develop novel therapeutics. As we continue to unravel the complexities of human health and disease, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.